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Compound of Interest

Compound Name: AX-024

Cat. No.: B560555

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the T-cell receptor (TCR) inhibitor, AX-024,
including recommended suppliers, ordering information, key experimental data, and detailed
protocols for its application in research and drug development.

Recommended Suppliers and Ordering Information

AX-024 is a first-in-class, orally available small molecule inhibitor that selectively targets the
interaction between the T-cell receptor (TCR) and Nck, a crucial signaling adapter protein.[1][2]
[3] This inhibition of the TCR-NCck interaction leads to a selective blockade of T-cell activation.
[1][2] AX-024 has demonstrated potential in preclinical models of autoimmune diseases,
including psoriasis, asthma, and multiple sclerosis.[3][4]

Below is a summary of recommended suppliers for research-grade AX-024 and its
hydrochloride salt. Please note that availability and pricing are subject to change and should be
confirmed with the respective suppliers.
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= I Product Catalog CAS Molecular Molecular
upplier
S Name Number Number Formula Weight
Axon AX-024 1704801-24- C21H22FNO:2 -
) Axon 2692 375.86
Medchem hydrochloride 0 HCI
MedchemExp 1370544-73-
AX-024 HY-107390 C21H22FNO2 339.41
ress 2
MedchemExp  AX-024 1704801-24- C21H23CIFNO
_ HY-107390A 375.86
ress hydrochloride 0 2
Focus 1704801-24- C21H22FNO:2 -
AX-024 10-4895 375.9
Biomolecules 0 HCI
Selleck 1704801-24- C21H23CIFNO
. AX-024 HCI S6727 375.86
Chemicals 0 2
1704801-24- C21H22FNO:2 -
Tribioscience AX-024 TBI4895 0 Hel 375.86

Quantitative Data Summary

AX-024 exhibits high potency in inhibiting T-cell activation and cytokine production. The

following tables summarize key quantitative data from published studies.

Table 1: In Vitro Inhibitory Activity of AX-024

Cell TypelAssay

Parameter Value . Reference
Condition
ICso (T-cell TCR-triggered T-cell
L ~1nM L [2]
proliferation) proliferation
ICso0 (ZAP70 Anti-CD3 stimulated
) ~4 nM [4]
phosphorylation) Jurkat T-cells

Table 2: Effect of AX-024 on Cytokine Production
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Cytokine Effect Cell Type/Model Reference
IL-6 Strong inhibition Stimulated T-cells [2][5]
TNF-a Strong inhibition Stimulated T-cells [2][5]

IFN-y Strong inhibition Stimulated T-cells [2][5]

IL-10 Strong inhibition Stimulated T-cells [2]

IL-17A Strong inhibition Stimulated T-cells [2][5]

Signaling Pathway and Experimental Workflows

The following diagrams illustrate the mechanism of action of AX-024 and a general workflow for
evaluating its in vitro efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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